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Compound of Interest

Compound Name: ONO-7300243

Cat. No.: B15572943

Disclaimer: A specific Safety Data Sheet (SDS) for ONO-7300243 is not publicly available. The
following guidance is based on general best practices for handling potent, novel research
compounds and should be supplemented by a thorough risk assessment conducted by
qualified personnel within your institution.

This document provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals working with ONO-7300243. The focus is on
operational and disposal plans to ensure a safe laboratory environment.

Quantitative Data Summary

The following table summarizes the available quantitative data for ONO-7300243.

Property Value Source

Molecular Weight 461.55 g/mol [1]

Form Solid [2]

Purity >98% [2]

Storage Temperature (Powder) -20°C MedchemExpress, TargetMol
Storage Temperature (in

Solvent) -80°C MedchemExpress, TargetMol
Solubility in DMSO 50 mg/mL [2]
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Personal Protective Equipment (PPE)

Given that ONO-7300243 is a potent bioactive compound, stringent adherence to PPE
protocols is mandatory to prevent exposure. The following PPE should be worn at all times
when handling the compound, including during receipt, storage, weighing, reconstitution, and
disposal.

e Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn. The inner glove
should be tucked under the cuff of the lab coat, and the outer glove should be worn over the
cuff. Gloves should be changed immediately if contaminated, torn, or every 30-60 minutes
during continuous handling.

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical splash
goggles are required. A face shield should be worn in addition to goggles when there is a
significant risk of splashes, such as during reconstitution of larger quantities or during a spill
cleanup.

o Lab Coat: A disposable, back-closing, solid-front gown made of a low-permeability fabric is
required. Cuffs should be tight-fitting (elastic or knit).

» Respiratory Protection: For handling the powdered form of ONO-7300243 outside of a
certified chemical fume hood or other containment device, a NIOSH-approved N95 or higher-
level respirator is required to prevent inhalation of airborne particles. Fit-testing of the
respirator is essential.

o Shoe Covers: Disposable shoe covers should be worn in the designated handling area and
removed before exiting.

Operational and Disposal Plans
Safe Handling and Storage Protocol

o Designated Area: All handling of ONO-7300243, especially of the powdered form, must be
conducted in a designated area, such as a certified chemical fume hood, a ventilated
balance enclosure, or a glove box, to minimize inhalation exposure.

e Weighing: Weighing of the powdered compound should be performed on a tared weigh
paper or in a container within a ventilated enclosure to prevent dispersal of the powder.
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e Reconstitution: To prepare a stock solution, slowly add the solvent (e.g., DMSO) to the vial
containing the compound.[1][2] Cap the vial and vortex or sonicate as needed to ensure
complete dissolution. Avoid splashing.

e Storage:
o Powder: Store the solid compound in a tightly sealed container at -20°C.[3]

o Solutions: Store stock solutions in tightly sealed, clearly labeled vials at -80°C.[4] Use
fresh DMSO for reconstitution as moisture can reduce solubility.[1]

e Labeling: All containers of ONO-7300243, both powder and solutions, must be clearly
labeled with the compound name, concentration, date of preparation, and appropriate hazard
warnings (e.g., "Potent Compound - Handle with Caution").

Disposal Plan

All waste contaminated with ONO-7300243 must be treated as hazardous chemical waste and
disposed of in accordance with institutional and local regulations.

o Waste Segregation:

o Solid Waste: Used PPE (gloves, gowns, shoe covers), disposable labware (pipette tips,
tubes), and contaminated weighing papers should be collected in a dedicated, clearly
labeled hazardous waste bag or container.

o Liquid Waste: Unused or waste solutions of ONO-7300243 and any solvent used for
rinsing contaminated glassware should be collected in a dedicated, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless
compatibility has been confirmed.

o Sharps: Needles and other contaminated sharps must be disposed of in a designated
sharps container for hazardous chemical waste.

o Container Labeling: All hazardous waste containers must be labeled with "Hazardous
Waste," the full chemical name "ONO-7300243," and the primary solvent (e.g., DMSO).
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o Decontamination: All non-disposable equipment and surfaces that come into contact with
ONO-7300243 should be decontaminated. A suitable decontamination procedure should be
developed and validated.

o Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste. Do not dispose of ONO-
7300243 down the drain or in the regular trash.

Chemical Spill Response Workflow

The following diagram outlines the immediate steps to be taken in the event of a chemical spill
involving ONO-7300243.
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Caption: Workflow for chemical spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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